N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)benzo[b]thiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Heterocyclic Synthesis
Compounds related to N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)benzo[b]thiophene-2-carboxamide have been extensively studied for their role in heterocyclic synthesis. For instance, benzo[b]thiophen-2-yl-hydrazonoesters were synthesized by coupling with diazo compounds, leading to the formation of pyrazole, isoxazole, and other heterocyclic derivatives (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004). These derivatives have been pivotal in expanding the library of heterocyclic compounds with potential pharmacological properties.
Anticancer and Antimicrobial Agents
Research has demonstrated that benzo[b]thiophene derivatives exhibit a broad spectrum of pharmacological properties, including anticancer and antimicrobial activities. A study highlighted the synthesis of new benzo[b]thiophene derivatives that were screened for their antibacterial, antifungal, and anti-inflammatory properties, showcasing their utility in medicinal chemistry (Isloor, Kalluraya, & Sridhar Pai, 2010). The development of these compounds contributes to the search for new therapeutic agents.
Synthesis of Pyrazole Derivatives
The synthesis of pyrazole derivatives, including the compound , often involves the interaction with various nucleophiles to create compounds with potential application in the development of inhibitors for enzymes or receptors. For example, the synthesis of N-benzyl-1-heteroaryl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamides targeted co-activator associated arginine methyltransferase 1 (CARM1), indicating the role of such compounds in drug discovery (Allan et al., 2009).
Novel Synthesis Approaches
Research into the synthesis of related compounds often reveals novel approaches to creating heterocyclic compounds with significant biological activities. For instance, the development of novel synthesis pathways for pyran, pyridine, and pyridazine derivatives from ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates showcases the chemical versatility and potential application of these compounds in developing new therapeutic agents (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).
properties
IUPAC Name |
N-[[3-(1-ethylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-1-benzothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N5O2S/c1-2-22-10-12(8-19-22)16-20-15(24-21-16)9-18-17(23)14-7-11-5-3-4-6-13(11)25-14/h3-8,10H,2,9H2,1H3,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIWYRHFLHUFBNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C=N1)C2=NOC(=N2)CNC(=O)C3=CC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)benzo[b]thiophene-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.